Cas no 660861-70-1 (Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1S)-)
660861-70-1 structure
Product Name:Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1S)-
CAS No:660861-70-1
MF:C18H21N
MW:251.36604475975
CID:1703169
Update Time:2024-08-31
Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1S)- Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1S)-
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- Inchi: 1S/C18H21N/c1-12-6-4-7-13(2)16(12)18-17-14(3)8-5-9-15(17)10-11-19-18/h4-9,18-19H,10-11H2,1-3H3/t18-/m0/s1
- InChI Key: RMOHGPGPSBIUHU-SFHVURJKSA-N
- SMILES: [C@H]1(C2=C(C)C=CC=C2C)C2=C(C=CC=C2C)CCN1
Computed Properties
- Exact Mass: 251.16753
Experimental Properties
- Density: 1.024±0.06 g/cm3(Predicted)
- Boiling Point: 390.0±11.0 °C(Predicted)
- PSA: 12.03
- pka: 9.02±0.40(Predicted)
Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1S)- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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